Cas no 14269-43-3 (N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide)

• Product Name: N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide
• CAS No: 14269-43-3
• MF: C₁₁H₉BrN₂OS
• MW: 297.170960187912
• CID: 1312137
• PubChem ID: 824455
• Update Time: 2025-04-20

N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-bromo-4-phenyl-2-thiazolyl)-
• 2-acetamide-5-bromo-4-phenyl-1,3-thiazole
• N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide
• AB-601/30965061
• F3162-0095
• N-(5-bromo-4-phenylthiazol-2-yl)acetamide
• AKOS022369702
• Oprea1_023639
• 14269-43-3

• Inchi： 1S/C11H9BrN2OS/c1-7(15)13-11-14-9(10(12)16-11)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14,15)
• InChI Key： QAXICBRPVQNBSP-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=C(NC(C)=O)S1

Computed Properties

• Exact Mass: 295.96190g/mol
• Monoisotopic Mass: 295.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų